Cas no 866589-89-1 (8-ethoxy-3-(4-fluorophenyl)-5-(4-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline)

• Product Name: 8-ethoxy-3-(4-fluorophenyl)-5-(4-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline
• CAS No: 866589-89-1
• MF: C₂₆H₂₂FN₃O₂
• MW: 427.470189571381
• CID: 6020908
• PubChem ID: 2136488
• Update Time: 2025-05-20

8-ethoxy-3-(4-fluorophenyl)-5-(4-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 8-ethoxy-3-(4-fluorophenyl)-5-(4-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline
• 8-ethoxy-3-(4-fluorophenyl)-5-[(4-methoxyphenyl)methyl]pyrazolo[4,3-c]quinoline
• 8-ethoxy-3-(4-fluorophenyl)-5-(4-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline
• 866589-89-1
• F1604-0195
• AB00674991-01
• 8-ethoxy-3-(4-fluorophenyl)-5-[(4-methoxyphenyl)methyl]-5H-pyrazolo[4,3-c]quinoline
• AKOS001813291

• Inchi： 1S/C26H22FN3O2/c1-3-32-21-12-13-24-22(14-21)26-23(25(28-29-26)18-6-8-19(27)9-7-18)16-30(24)15-17-4-10-20(31-2)11-5-17/h4-14,16H,3,15H2,1-2H3
• InChI Key： HCPJRDYTJXOULL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OC)C=C2)C2=C(C=C(OCC)C=C2)C2=NN=C(C3=CC=C(F)C=C3)C2=C1

Computed Properties

• Exact Mass: 427.16960512g/mol
• Monoisotopic Mass: 427.16960512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 49.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 8-ethoxy-3-(4-fluorophenyl)-5-(4-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline

Research Briefing on 8-ethoxy-3-(4-fluorophenyl)-5-(4-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline (CAS: 866589-89-1)

The compound 8-ethoxy-3-(4-fluorophenyl)-5-(4-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline (CAS: 866589-89-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent modulator of specific biological targets, particularly in the context of neurological disorders and cancer. Its unique pyrazoloquinoline scaffold, combined with strategically positioned ethoxy, fluorophenyl, and methoxyphenyl groups, contributes to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, revealing key structural motifs essential for activity.

In vitro and in vivo studies have demonstrated promising results, including efficacy in preclinical models of neurodegenerative diseases and certain malignancies. Notably, the compound exhibits favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability, making it a viable candidate for further development. However, challenges remain in optimizing its safety profile and minimizing off-target effects.

Ongoing research is exploring derivatives of 8-ethoxy-3-(4-fluorophenyl)-5-(4-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical applications. This compound represents a compelling example of how structural innovation in medicinal chemistry can yield novel therapeutic agents with significant potential.